Cas no 2172088-57-0 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• CAS No: 2172088-57-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6389706
• PubChem ID: 165551195
• Update Time: 2025-07-20

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]benzoic acid
• 2172088-57-0
• EN300-1507255

• Inchi： 1S/C27H26N2O5/c1-27(2,25(32)29-18-9-7-8-17(14-18)24(30)31)16-28-26(33)34-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： AOVVAFHWWYEIBP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CC=C(C(=O)O)C=1)=O)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid

Recent Advances in the Study of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS: 2172088-57-0)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid (CAS: 2172088-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex pharmaceutical agents. Recent studies have highlighted its role in improving the stability and bioavailability of peptide-based therapeutics, making it a compound of considerable interest.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide chain assembly. Researchers have demonstrated that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid can enhance the efficiency of SPPS by providing superior protection against unwanted side reactions, thereby increasing the yield and purity of the synthesized peptides. This advancement is particularly relevant for the development of novel peptide-based drugs, where purity and yield are critical factors.

In addition to its applications in peptide synthesis, recent investigations have explored the potential of this compound in drug delivery systems. Its unique chemical structure allows for the conjugation of therapeutic agents, enabling targeted delivery to specific tissues or cells. Preliminary studies have shown promising results in the context of cancer therapy, where the compound has been used to deliver chemotherapeutic agents directly to tumor sites, minimizing systemic toxicity and improving therapeutic efficacy. These findings underscore the versatility of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid as a multifunctional tool in pharmaceutical development.

Another noteworthy aspect of this compound is its role in the development of prodrugs. Prodrugs are biologically inactive compounds that can be metabolized in the body to release active drugs. The Fmoc-protected benzoic acid derivative has been utilized to design prodrugs with improved pharmacokinetic properties, such as enhanced solubility and controlled release profiles. Recent studies have reported the successful application of this strategy in the development of prodrugs for poorly soluble drugs, addressing a significant challenge in drug formulation.

Despite these promising advancements, challenges remain in the widespread adoption of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidobenzoic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity profiles need to be addressed through further research. However, the current body of evidence suggests that this compound holds substantial potential for revolutionizing peptide synthesis, drug delivery, and prodrug development. Future studies are expected to delve deeper into its mechanisms of action and explore new applications in the ever-evolving field of chemical biology and pharmaceutical sciences.